Cas no 123035-81-4 (Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI))

• Product Name: Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)
• CAS No: 123035-81-4
• Molecular Formula: C₂₆H₃₀N₂OS
• Molecular Weight: 418.5942
• CID: 181992
• PubChem ID: 3078857

Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI) Properties

Names and Identifiers

• Thiophenecarboxamide,N-[2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl]-N-phenyl- (9CI)
• N-[2,5-dimethyl-1-(2-phenylethyl)piperidin-4-yl]-N-phenylthiophene-2-carboxamide
• 2-Thiophenecarboxamide, N-(2,5-dimethyl-1-(2-phenylethyl)-4-piperidinyl)-N-phenyl-
• 123035-81-4
• N-(2,5-Dimethyl-1-(2-phenylethyl)-4-piperidinyl)-N-phenyl-2-thiophenecarboxamdie
• DTXSID80924351

• InChIKey： YZAIOGGKQASFQU-UHFFFAOYSA-N
• Inchi： InChI=1S/C26H30N2OS/c1-20-19-27(16-15-22-10-5-3-6-11-22)21(2)18-24(20)28(23-12-7-4-8-13-23)26(29)25-14-9-17-30-25/h3-14,17,20-21,24H,15-16,18-19H2,1-2H3
• SMILES： C1C=CC(CCN2CC(C)C(N(C(C3=CC=CS3)=O)C3C=CC=CC=3)CC2C)=CC=1

Computed Properties

• Exact Mass: 418.2081
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 418.20788476g/mol
• Heavy Atom Count: 30
• Complexity: 543
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.4
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 23.55